Cas no 94527-05-6 (2H-1-Benzopyran-4,7-diol, 3,4-dihydro-2,2-dimethyl-)

2H-1-Benzopyran-4,7-diol, 3,4-dihydro-2,2-dimethyl- structure
94527-05-6 structure
Product name:2H-1-Benzopyran-4,7-diol, 3,4-dihydro-2,2-dimethyl-
CAS No:94527-05-6
MF:C11H14O3
MW:194.227063655853
CID:752259
PubChem ID:11229324

2H-1-Benzopyran-4,7-diol, 3,4-dihydro-2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 2H-1-Benzopyran-4,7-diol, 3,4-dihydro-2,2-dimethyl-
    • 2,2-dimethyl-3,4-dihydrochromene-4,7-diol
    • JNP
    • SCHEMBL11037376
    • DTXSID50459403
    • 94527-05-6
    • AKOS011350084
    • Inchi: InChI=1S/C11H14O3/c1-11(2)6-9(13)8-4-3-7(12)5-10(8)14-11/h3-5,9,12-13H,6H2,1-2H3
    • InChI Key: VSXBFKGWZUQWCS-UHFFFAOYSA-N
    • SMILES: CC1(CC(C2=C(O1)C=C(C=C2)O)O)C

Computed Properties

  • Exact Mass: 194.094294304g/mol
  • Monoisotopic Mass: 194.094294304g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 215
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.7Ų
  • XLogP3: 1.4

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